N-(2-Methoxy-4-methylsulfanylbutyl)acetamide

• IUPAC Name: N-(2-methoxy-4-methylsulfanylbutyl)acetamide
• InChI: InChI=1S/C8H17NO2S/c1-7(10)9-6-8(11-2)4-5-12-3/h8H,4-6H2,1-3H3,(H,9,10)
• InChI Key: CEDZMNOUTZANKO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC(CCSC)OC
• Molecular Formula: C8H17NO2S
• Molecular Weight: 191.29 g/mol

Description

N-(2-Methoxy-4-methylsulfanylbutyl)acetamide, also known as MMBA, is a chemical compound that has been studied for its potential applications in scientific research. MMBA belongs to the class of compounds known as sulfonamides, which have been used in a variety of medicinal and research applications. In

Mechanism Of Action

The mechanism of action of N-(2-Methoxy-4-methylsulfanylbutyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. N-(2-Methoxy-4-methylsulfanylbutyl)acetamide has been shown to have a high degree of selectivity for certain targets, suggesting that it may be useful for studying the function of these targets in vivo.

Biochemical And Physiological Effects

N-(2-Methoxy-4-methylsulfanylbutyl)acetamide has been shown to have a variety of biochemical and physiological effects in animal models. These effects include changes in neurotransmitter levels, alterations in gene expression, and changes in immune function. N-(2-Methoxy-4-methylsulfanylbutyl)acetamide has also been shown to have potential anti-inflammatory and anti-cancer properties.

Advantages And Limitations For Lab Experiments

One of the primary advantages of N-(2-Methoxy-4-methylsulfanylbutyl)acetamide for lab experiments is its high degree of selectivity for certain biological targets. This makes it a useful tool for studying the function of these targets in vivo. However, N-(2-Methoxy-4-methylsulfanylbutyl)acetamide also has several limitations, including its complex synthesis process and potential toxicity at high doses.

Future Directions

There are several potential future directions for research on N-(2-Methoxy-4-methylsulfanylbutyl)acetamide. One area of interest is the development of new synthetic methods for N-(2-Methoxy-4-methylsulfanylbutyl)acetamide that are more efficient and cost-effective. Another area of interest is the exploration of N-(2-Methoxy-4-methylsulfanylbutyl)acetamide's potential as a therapeutic agent for a variety of diseases, including cancer and inflammatory disorders. Additionally, further research is needed to fully understand the mechanism of action of N-(2-Methoxy-4-methylsulfanylbutyl)acetamide and its potential applications in scientific research.

Synthesis Methods

N-(2-Methoxy-4-methylsulfanylbutyl)acetamide can be synthesized through a multi-step process involving the reaction of 2-methoxy-4-methylsulfanylbutylamine with acetic anhydride in the presence of a catalyst. The resulting product is then purified through a series of chromatography steps to obtain pure N-(2-Methoxy-4-methylsulfanylbutyl)acetamide. The synthesis of N-(2-Methoxy-4-methylsulfanylbutyl)acetamide is a complex process that requires careful attention to detail and strict adherence to safety protocols.

Scientific Research Applications

N-(2-Methoxy-4-methylsulfanylbutyl)acetamide has been studied for its potential applications in a variety of scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. One of the primary research applications of N-(2-Methoxy-4-methylsulfanylbutyl)acetamide is its potential as a tool for studying the role of sulfonamides in biological systems. N-(2-Methoxy-4-methylsulfanylbutyl)acetamide has been shown to have a high degree of selectivity for certain biological targets, making it a useful tool for studying the function of these targets in vivo.